Cas no 921585-03-7 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide
• CAS No: 921585-03-7
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 5947787
• PubChem ID: 40887130
• Update Time: 2025-06-11

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide
• Acetamide, 2-(3-methoxyphenoxy)-N-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-1,5-benzoxazepin-8-yl)-
• 921585-03-7
• F2261-0617
• AKOS024633024
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide

• Inchi： 1S/C20H22N2O5/c1-20(2)12-27-17-9-13(7-8-16(17)22-19(20)24)21-18(23)11-26-15-6-4-5-14(10-15)25-3/h4-10H,11-12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key： BKFYZZQZEVECJU-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)NC2=CC=1)(=O)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 370.15287181g/mol
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 623.2±55.0 °C(Predicted)
• pka: 12.33±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide

Comprehensive Overview of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide (CAS No. 921585-03-7)

The compound N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide, identified by its CAS number 921585-03-7, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the benzoxazepine class, which is known for its diverse biological activities and applications in medicinal chemistry. The presence of both 3-methoxyphenoxy and acetamide moieties in its structure enhances its potential for interaction with various biological targets, making it a subject of interest in pharmaceutical research.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in areas such as neurodegenerative diseases and metabolic disorders. Researchers have explored the potential of benzoxazepine derivatives like CAS 921585-03-7 due to their ability to modulate key enzymatic pathways. For instance, its 3-methoxyphenoxy group is often associated with antioxidant properties, while the acetamide functionality can contribute to improved solubility and bioavailability—a critical factor in drug development.

The synthesis of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide involves multi-step organic reactions, including amidation and cyclization processes. Advanced techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are typically employed to ensure purity and structural confirmation. These methods align with the growing emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

From a pharmacological perspective, this compound's benzoxazepine core has been linked to potential applications in G-protein-coupled receptor (GPCR) modulation, a hot topic in drug discovery. GPCRs are implicated in numerous physiological processes, and targeting them with small-molecule ligands like CAS 921585-03-7 could pave the way for innovative therapies. Additionally, its 3-methoxyphenoxy moiety may offer benefits in neuroprotection, a trending area of research given the rising prevalence of conditions like Alzheimer's disease.

Beyond its biological relevance, N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(3-methoxyphenoxy)acetamide is also studied for its structure-activity relationships (SAR). Understanding how subtle changes in its molecular architecture affect its function is crucial for optimizing its efficacy. This aligns with the broader scientific community's focus on computational chemistry and molecular docking studies, which are frequently searched topics in academic and industrial settings.

In conclusion, CAS 921585-03-7 represents a promising candidate for further investigation in drug development and biochemical research. Its intricate design, combining a benzoxazepine scaffold with functionalized side chains, underscores its versatility. As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, compounds like this will undoubtedly remain at the forefront of scientific exploration.